ethyl 4-({[(4-cyclohexyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[(4-cyclohexyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H28N4O3S/c1-2-32-24(31)19-13-15-20(16-14-19)26-22(30)17-33-25-28-27-23(18-9-5-3-6-10-18)29(25)21-11-7-4-8-12-21/h3,5-6,9-10,13-16,21H,2,4,7-8,11-12,17H2,1H3,(H,26,30)
• InChI Key: PAAISWFAYUWXLD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3CCCCC3)C4=CC=CC=C4
• Molecular Formula: C25H28N4O3S
• Molecular Weight: 464.6 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to ethyl 4-({[(4-cyclohexyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate involves complex reactions that often start with lead compounds to generate new compounds with targeted properties. For example, ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate and its derivatives have been synthesized for their selective activity, employing structure-activity relationship (SAR) studies to identify crucial functional groups (Hua-Sin Chen et al., 2008).

Molecular Structure Analysis

The molecular structure of compounds with a similar backbone has been characterized using various techniques, including X-ray diffraction. These studies provide insights into the intermolecular interactions, such as hydrogen bonds, that contribute to the stability and properties of the molecules (O. Şahin et al., 2014).

Chemical Reactions and Properties

Compounds like ethyl 4-({[(4-cyclohexyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate undergo various chemical reactions that highlight their reactivity and potential applications. For instance, the reaction of ethyl (2Z)-2-cyano-3-cyclohexylprop-2-enoate with benzylmagnesium chloride, followed by cyclization, represents a method to synthesize complex heterocyclic systems (N. P. Grigoryan, 2018).